Cas no 2418673-11-5 (Tert-butyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoate)

• Product Name: Tert-butyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoate
• CAS No: 2418673-11-5
• MF: C₁₇H₂₄N₄O₄
• MW: 348.396863937378
• CID: 6019804
• PubChem ID: 165772107
• Update Time: 2025-06-20

Tert-butyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418673-11-5
• EN300-26628138
• tert-butyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoate
• Tert-butyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoate

• Inchi： 1S/C17H24N4O4/c1-10-12(19-15(23)25-17(5,6)7)8-11(9-13(10)20-21-18)14(22)24-16(2,3)4/h8-9H,1-7H3,(H,19,23)
• InChI Key： NSZLMEORDJBFQU-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(C)=C(C=1)NC(=O)OC(C)(C)C)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 348.17975526g/mol
• Monoisotopic Mass: 348.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 79Ų

Additional information on Tert-butyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoate

Tert-butyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoate (CAS No. 2418673-11-5): A Comprehensive Overview

Tert-butyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoate, with the CAS number 2418673-11-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique functional groups, including the azido and carbamate moieties, make it a versatile building block for designing novel therapeutic agents.

The< strong>tert-butoxycarbonyl (Boc) group in the molecule provides stability and protection during synthetic processes, allowing for selective modification at other reactive sites. This feature is particularly valuable in multi-step syntheses where regioselectivity is paramount. The presence of the< strong>3-azido substituent introduces a site for further functionalization, enabling the introduction of additional reactive groups or the cleavage of the azido bond under specific conditions to yield desired products.

Recent advancements in medicinal chemistry have highlighted the importance of< strong>azido-containing compounds in drug development. The azido group is known for its reactivity, which can be harnessed in various chemical transformations, such as click chemistry reactions involving cycloadditions with alkynes. These reactions are widely used to construct complex molecular architectures rapidly and efficiently. The< strong>4-methylbenzoate backbone of this compound provides a stable aromatic system that can be further modified to enhance binding affinity or metabolic stability.

In the context of modern drug discovery, this compound has been explored as a precursor for synthesizing small molecule inhibitors targeting various biological pathways. For instance, derivatives of< strong>Tert-butyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoate have been investigated for their potential as kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases. The Boc-protected amine group offers a handle for introducing diverse pharmacophores while maintaining structural integrity during biological evaluation.

The utility of this compound extends beyond its role as an intermediate. It has been utilized in the development of probes for biochemical studies, where its reactivity allows researchers to label proteins or other biomolecules with fluorescent or affinity tags. Such probes are essential tools in understanding complex biological systems at the molecular level. Additionally, the< strong>tert-butyl group enhances lipophilicity, which can be advantageous for improving oral bioavailability of drug candidates.

The synthesis of< strong>Tert-butyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoate involves multiple steps, each requiring precise control to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the azido group and protecting group chemistry to shield reactive sites during subsequent modifications. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing waste and improving scalability.

In conclusion, Tert-butyl 3-azido-5-{[(tert-butoxy)carbonyl]amino}-4-methylbenzoate (CAS No. 2418673-11-5) represents a valuable asset in pharmaceutical research and development. Its unique structural features and reactivity make it a versatile tool for constructing novel bioactive molecules. As research continues to uncover new applications for this compound, its significance in advancing therapeutic interventions is likely to grow further.